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Compound of Interest

Compound Name: Acrylic anhydride

Cat. No.: B7721705

An In-depth Technical Guide to Acrylic
Anhydride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of acrylic anhydride, a highly
reactive reagent used in various fields of chemical synthesis. This document details its
chemical structure, properties, synthesis, and reactivity, with a focus on practical applications
for research and development.

Chemical Structure and Identification

Acrylic anhydride, also known as 2-propenoic acid anhydride, is the acid anhydride of acrylic
acid. It is a symmetrical anhydride characterized by two vinyl groups conjugated to carbonyl
centers.

Chemical Formula: CeHeO3

Molecular Weight: 126.11 g/mol

CAS Number: 2051-76-5

SMILES: 0=C(C=C)OC(=0)C=C
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e InChl Key: ARJOQCYCJIMAIFR-UHFFFAOYSA-N

Structure:

Physicochemical Properties

Acrylic anhydride is a colorless to pale yellow liquid with a pungent odor. It is typically

stabilized with inhibitors such as 4-methoxyphenol (MEHQ) to prevent spontaneous

polymerization.

Property Value Reference
Appearance Colorless to pale yellow liquid

Purity >95.0% (GC)

Boiling Point 203.8 °C at 760 mmHg

Density 1.065 g/cm3

Refractive Index (n2°/D) 1.444

Flash Point

72 °C (161.6 °F)

Storage Temperature

2-8°C

Solubility

Soluble in organic solvents
(acetone, ether). Limited

solubility in water.

Synthesis of Acrylic Anhydride

Several methods for the synthesis of acrylic anhydride have been reported. Below is a

detailed protocol based on the reaction of acryloyl chloride with acrylic acid.

Experimental Protocol: Synthesis from Acryloyl Chloride and Acrylic Acid

This procedure provides acrylic anhydride in a 70-80% vyield.

Materials:
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» Acryloyl chloride (2.7 g, 30 mmol)

e Acrylic acid (2.0 g, 30 mmol)

e Triethylamine (2.8 g, 30 mmol)

o Tetrahydrofuran (THF), anhydrous (50 mL)

» Dichloromethane (CH2Cl2) (25 mL)

o Saturated agueous sodium bicarbonate (NaHCO3s) solution
o Saturated aqueous sodium chloride (NaCl) solution (brine)
e Anhydrous sodium sulfate (Na2S0a4)

Procedure:

e To an ice-cooled solution of acrylic acid and triethylamine in THF (50 mL), add acryloyl
chloride (2.7 g, 30 mmol) dropwise over 5 minutes.

¢ Allow the solution to warm to room temperature and stir for 16 hours.

o A precipitate of triethylammonium chloride (NHa*CI~) will form. Collect this precipitate by
filtration through a fritted glass filter.

» Remove the solvent from the filtrate by rotary evaporation.
o Dissolve the residue in dichloromethane (25 mL).

e Wash the organic solution twice with a dilute agueous NaHCOs solution (50 mL each) and
once with brine (50 mL).

e Dry the organic layer over anhydrous Na2SOa.

 Filter the solution and remove the solvent by rotary evaporation to yield acrylic anhydride
as a light yellow liquid (approx. 2.8 g, 80% yield). The product can often be used without
further purification.
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Spectroscopic Data

Spectroscopic analysis is crucial for the characterization of acrylic anhydride.

Spectroscopic Data Description

8 6.04 (m, =CH trans to CO), 4 6.14 (m, =CH

1H NMR (CDCls
( ) gem to CO), & 6.50 (d, =CH cis to CO).

13C NMR (CDCls) 5 127.4 (=CH), 5 134.7 (=CHz), & 161.2 (C=0).

Characteristic strong C=0 stretching bands for

an acid anhydride are expected around 1820
Infrared (IR) cm~! (asymmetric stretch) and 1760 cm~?

(symmetric stretch). A C=C stretching band is

expected around 1635 cm™1.

Reactivity and Applications

Acrylic anhydride is a powerful acylating agent and a monomer for specialty polymers. Its
primary use is in the preparation of acrylate and acrylamide monomers. It readily participates in
nucleophilic acyl substitution reactions with alcohols and amines.

Logical Workflow: Synthesis and Use of Acrylic Anhydride
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Caption: Workflow from synthesis to application of acrylic anhydride.

Reaction Mechanism: Base-Catalyzed Acylation of an Alcohol

Caption: Mechanism of alcohol acylation using acrylic anhydride.
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Safety and Handling

Acrylic anhydride is a combustible and corrosive liquid that is irritating to the skin, eyes, and
respiratory system.

o Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H317 (May
cause an allergic skin reaction), H319 (Causes serious eye irritation), H335 (May cause
respiratory irritation).

e Precautionary Statements:
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Keep away from
heat, sparks, and open flames. Avoid contact with moisture as it can hydrolyze to acrylic
acid.

o Storage: Store in a cool, dry place (2-8°C) in a tightly sealed, corrosion-resistant container.
The product is typically stabilized with an inhibitor; check the product label for details.

» Disposal: Dispose of contents/container to an approved waste disposal plant.

 To cite this document: BenchChem. [acrylic anhydride structural formula and CAS number].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7721705#acrylic-anhydride-structural-formula-and-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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